Cas no 41458-73-5 (2-(methylamino)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 41458-73-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD06358653
• CID: 332701
• PubChem ID: 2517683
• Update Time: 2025-11-02

2-(methylamino)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(methylamino)-1-(4-morpholinyl)-
• 2-(Methylamino)-1-(4-morpholinyl)-1-ethanone hydrochloride
• 4-[(methylamino)acetyl]morpholine
• 2-METHYLAMINO-1-MORPHOLIN-4-YL-ETHANONE X HCL
• 2-Methylamino-1-morpholin-4-yl-ethanonehydrochloride
• 4-sarcosyl-morpholine
• 4-Sarkosyl-morpholin
• N-Methylglycine morpholide
• N-Methylglycylmorpholid
• sarcosine morpholide
• 2-(Methylamino)-1-morpholinoethanone
• 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one
• AS-787/43399851
• CS-0301435
• 2-(methylamino)-1-morpholin-4-ylethanone
• SCHEMBL1484933
• 41458-73-5
• EINECS 255-381-8
• AKOS000210223
• 2-(Methylamino)-1-morpholinoethan-1-one
• 4-((Methylamino)acetyl)morpholine
• Z56347542
• EN300-34301
• BHUKCEYZKFAGEY-UHFFFAOYSA-N
• NS00058119
• N-methyl-N-[2-(4-morpholinyl)-2-oxoethyl]amine
• HMS1732J07
• 2-(Methylamino)-1-(4-morpholinyl)ethanone
• STL138422
• 2-(methylamino)-1-(morpholin-4-yl)ethanone
• DB-391809

• MDL： MFCD06358653
• Inchi： 1S/C7H14N2O2/c1-8-6-7(10)9-2-4-11-5-3-9/h8H,2-6H2,1H3
• InChI Key： BHUKCEYZKFAGEY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CNC)=O)CC1

Computed Properties

• Exact Mass: 194.08200
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.090
• PSA: 41.57000
• LogP: 0.19540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one

Comprehensive Guide to 2-(Methylamino)-1-(morpholin-4-yl)ethan-1-one (CAS No. 41458-73-5): Properties, Applications, and Market Insights

2-(Methylamino)-1-(morpholin-4-yl)ethan-1-one (CAS No. 41458-73-5) is a specialized organic compound with a unique molecular structure that combines a morpholine ring and a methylamino functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, providing a holistic view of this intriguing molecule.

The chemical formula of 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one is C₇H₁₄N₂O₂, with a molecular weight of 158.20 g/mol. Its structure features a morpholine moiety, which is known for enhancing solubility and bioavailability in drug design, and a methylamino group that contributes to its reactivity. Researchers often explore derivatives of this compound for their potential in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier.

One of the most searched questions about CAS 41458-73-5 is its role in medicinal chemistry. Recent studies highlight its utility as a building block for neuroactive compounds, particularly in the synthesis of molecules targeting neurodegenerative diseases like Alzheimer's and Parkinson's. The morpholine ring in its structure is pivotal for modulating pharmacokinetic properties, making it a hotspot for drug discovery.

From an industrial perspective, 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one is employed in the production of specialty chemicals and pharmaceutical intermediates. Its compatibility with various reaction conditions, such as amide coupling and reductive amination, makes it a valuable reagent in organic synthesis. Companies specializing in custom synthesis often list this compound in their catalogs due to growing demand from the life sciences sector.

Market trends indicate a rising interest in CAS 41458-73-5, driven by advancements in preclinical research and high-throughput screening. Analysts project a steady growth trajectory for this compound, especially in regions like North America and Europe, where biopharmaceutical innovation is a priority. Suppliers are increasingly focusing on GMP-grade synthesis to meet the stringent requirements of clinical-stage developers.

For researchers working with 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one, safety data sheets (SDS) recommend standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its handling should align with good laboratory practices (GLP) to ensure workplace safety.

In summary, 2-(methylamino)-1-(morpholin-4-yl)ethan-1-one (CAS No. 41458-73-5) stands at the intersection of pharmaceutical innovation and industrial chemistry. Its dual functionality—combining a morpholine scaffold with a methylamino side chain—positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in drug discovery pipelines worldwide.